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Compound of Interest

Compound Name: 4-Chlorodiphenylmethane

Cat. No.: B042959 Get Quote

An In-depth Technical Guide to 4-Chlorodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Chlorodiphenylmethane, a

versatile chemical intermediate used in the synthesis of various organic compounds,

particularly in the pharmaceutical and agrochemical industries.[1][2] This document details its

chemical and physical properties, safety information, and key experimental protocols.

Chemical Identification and Properties
4-Chlorodiphenylmethane, also known as p-chlorobenzylbenzene, is an aromatic compound

characterized by a diphenylmethane scaffold with a chlorine atom on one of the phenyl rings.[2]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 831-81-2[1][2][3][4][5]

Molecular Formula C₁₃H₁₁Cl[1][2][5][6]

Molecular Weight 202.68 g/mol [2][5][6]

Synonyms

1-benzyl-4-chlorobenzene, p-

chlorobenzylbenzene, (4-

chlorophenyl)phenylmethane, 4-

Benzylchlorobenzene[1][2][4][6]

InChI Key NPOGRKGIBGKRNI-UHFFFAOYSA-N[1]

Canonical SMILES C1=CC=C(C=C1)CC2=CC=C(C=C2)Cl[1][2]

Table 2: Physical and Chemical Properties

Property Value

Physical Form Colorless to pale yellow oil/liquid[2][4]

Melting Point 7 °C[2][4]

Boiling Point
147-148 °C (at 8 mmHg)[2][4] 298 °C (at 742

mmHg)[6]

Density 1.11 - 1.121 g/cm³[2][4]

Refractive Index 1.5854 (at 20°C)[4]

Solubility
Insoluble in water.[1][6] Soluble in acetone,

chloroform, DMSO, and methanol.[4][6]

Safety and Hazard Information
4-Chlorodiphenylmethane is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions in a laboratory or industrial setting.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[6]

Eye Irritation 2
H319: Causes serious eye

irritation[1][6]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[6]

Note: GHS classification is based on aggregated data and may vary depending on impurities

and other factors.[6]

Table 4: Safety and Handling Recommendations
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Aspect Recommendation

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, and eye/face

protection.[1][7] Use a NIOSH/MSHA approved

respirator if ventilation is inadequate.[8]

Handling

Use only in a well-ventilated area or under a

chemical fume hood.[8][9] Avoid contact with

skin and eyes.[7][9] Avoid inhalation of vapor or

mist.[9][10] Wash hands thoroughly after

handling.[1]

Storage

Store in a cool, dry, and well-ventilated place.[9]

[10] Keep the container tightly sealed.[9][10]

Store away from incompatible materials such as

strong oxidizing agents, strong acids, and strong

bases.[8]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

First Aid (Skin)

Wash with plenty of water. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[1]

First Aid (Inhalation)
Move person into fresh air. If breathing is

difficult, give artificial respiration.[8][9]

Spills

Absorb spillage with inert material (e.g.,

diatomite, universal binders) and dispose of as

hazardous waste.[9][10]

Experimental Protocols
4-Chlorodiphenylmethane is primarily used as an intermediate in organic synthesis.[1] Below

are detailed protocols for its synthesis and a key application.
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Synthesis of 4-Chlorodiphenylmethane
A common and efficient method for synthesizing 4-Chlorodiphenylmethane involves a two-

step process starting from 4-chlorobenzophenone.[11]

Step 1: Reduction of 4-Chlorobenzophenone to (4-Chlorophenyl)phenylmethanol

Reagents: 4-chlorobenzophenone, methanol, sodium borohydride (NaBH₄), water, ethyl

acetate.

Methodology:

Prepare a cold solution of 4-chlorobenzophenone in methanol (5 volumes).

Slowly add sodium borohydride (1 equivalent) to the solution while maintaining the cold

temperature.

Stir the mixture for 1 hour at the same temperature. Monitor the reaction's completion

using Thin Layer Chromatography (TLC).

Once the starting material is consumed, remove the excess methanol under reduced

pressure.

Quench the reaction mixture by adding water (5 volumes).

Extract the product with ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate and filter.

Evaporate the filtrate to dryness to obtain crude (4-chlorophenyl)phenylmethanol, which

can be used in the next step without further purification.[11]

Step 2: Chlorination of (4-Chlorophenyl)phenylmethanol

Reagents: (4-Chlorophenyl)phenylmethanol from Step 1, toluene, thionyl chloride (SOCl₂),

ice-cold water, ethyl acetate.

Methodology:
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Prepare a cold solution of the crude diarylmethanol from Step 1 in toluene (5 volumes).

Slowly add thionyl chloride (1.25 equivalents) to the solution.

Stir the mixture for 1 hour at room temperature. Monitor the reaction's completion by TLC.

After complete consumption of the starting material, pour the reaction mixture into ice-cold

water (10 volumes).

Extract the product with ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate and filter.

Evaporate the filtrate under reduced pressure to obtain pure 4-Chlorodiphenylmethane
as an oil.[11]
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Step 1: Reduction

Step 2: Chlorination

Dissolve 4-Chlorobenzophenone
in Methanol

Add NaBH4 (1 equiv.)
at low temp

Stir for 1h
(Monitor by TLC)

Remove excess MeOH
(Reduced Pressure)

Quench with Water

Extract with Ethyl Acetate

Dry over Na2SO4

(4-Chlorophenyl)phenylmethanol
(Crude Product)

Dissolve Crude Product
in Toluene

Use in next step

Add SOCl2 (1.25 equiv.)

Stir for 1h at RT
(Monitor by TLC)

Pour into Ice-Cold Water

Extract with Ethyl Acetate

Dry over Na2SO4

4-Chlorodiphenylmethane
(Pure Product)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of 4-Chlorodiphenylmethane.
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Application in Pharmaceutical Synthesis: Preparation of
a Diphenhydramine Precursor
4-Chlorodiphenylmethane is a precursor for various pharmaceutical compounds.[4] For

example, the related compound chlorodiphenylmethane is used to synthesize

Diphenhydramine.[12] The following protocol illustrates a typical etherification reaction where 4-
chlorodiphenylmethane would be used to create a complex molecular structure.

Reagents: 4-Chlorodiphenylmethane, N,N-dimethylaminoethanol, sodium bicarbonate,

toluene.

Methodology:

Dissolve 4-Chlorodiphenylmethane (1 equivalent) in toluene.

Add N,N-dimethylaminoethanol (1.2 equivalents) and a suitable base such as sodium

bicarbonate (2 equivalents).

Heat the mixture to reflux (approximately 110 °C).

Maintain the reflux for 6-8 hours, monitoring the reaction's progress by TLC.

Upon completion, cool the reaction and proceed with aqueous workup and purification.[12]

Chemical Relationships and Hazards Overview
The properties, uses, and hazards of 4-Chlorodiphenylmethane are interconnected. Its

reactivity makes it a useful synthetic building block but also contributes to its hazardous nature.
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Chemical Properties

Primary Applications

Health Hazards

4-Chlorodiphenylmethane
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Caption: Logical relationships of 4-Chlorodiphenylmethane's properties, uses, and hazards.

Toxicological Effects and Response
The primary toxicological concerns with 4-Chlorodiphenylmethane are its irritant effects on

the skin, eyes, and respiratory system.[1][6] Understanding the pathway from exposure to

response is critical for safe handling.
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Routes of Exposure

Immediate Physiological Effects

Required First Aid Response

Dermal Contact
(Skin)

Local Tissue Irritation,
Inflammation

Ocular Contact
(Eyes)

Corneal Irritation,
Redness, Pain

Inhalation
(Vapors/Aerosols)

Respiratory Tract
Irritation, Coughing

Wash with Plenty of Water
(P302+P352)

requires

Rinse Cautiously with Water
(P305+P351+P338)

requires

Move to Fresh Air

requires

Seek Medical Advice/
Attention if Symptoms Persist
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Caption: Logical flow from exposure to toxicological effect and first aid response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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